Cas no 4272-74-6 (N-alpha-Tosyl-L-lysine chloromethyl ketone hydrochloride)

• Product Name: N-alpha-Tosyl-L-lysine chloromethyl ketone hydrochloride
• CAS No: 4272-74-6
• MF: C₁₄H₂₂Cl₂N₂O₃S
• MW: 369.307080745697
• MDL: MFCD00065395
• CID: 329672
• PubChem ID: 24278752
• Update Time: 2025-11-02

N-alpha-Tosyl-L-lysine chloromethyl ketone hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[(1S)-5-amino-1-(2-chloroacetyl)pentyl]-4-methyl-, hydrochloride (1:1)
• (S)-N-(7-Amino-1-chloro-2-oxoheptan-3-yl)-4-methylbenzenesulfonamide hydrochloride
• N-TOSYL-L-LYSINE CHLOROMETHYL KETONE HYDROCHLORIDE (TLCK)
• Tos-Lys-chloromethylketone · HCl
• Tosyllysine Chloromethyl Ketone (hydrochloride)
• (3S)-1-Chloro-3-tosylaMido-7-aMino-2-heptanone hydrochloride
• TLCK
• (3S)-7-Amino-1-chloro-3-tosylamino-2-heptanone hydrochloride
• Tosyl-L-lysyl-chloromethane hydrochloride
• N-alpha-Tosyl-L-lysine chloromethyl ketone hydrochloride
• TLCK hydrochloride
• Benzenesulfonamide, N-(5-amino-1-(chloroacetyl)pentyl)-4-methyl-, monohydrochloride, (S)-
• PD014983
• SCHEMBL11406948
• HY-112716
• (S)-N-(7-Amino-1-chloro-2-oxoheptan-3-yl)-4-methylbenzenesulfonamidehydrochloride
• Tosyllysine chloromethyl ketone hydrochloride
• L-N-(5-Amino-1-(chloroacetyl)pentyl)-p-toluenesulfonamide hydrochloride
• AKOS024319626
• AKOS024465073
• AS-46909
• Na-p-Tosyl-L-lysine chloromethyl ketone hydrochloride
• Nalpha-Tosyl-L-lysine chloromethyl ketone hydrochloride, >=96% (TLC), powder
• NCGC00094434-01
• LP01180
• EINECS 224-266-4
• CHEMBL1256974
• Tox21_111280
• SMR000326778
• CAS-4272-74-6
• CCG-207871
• Tosyl-L-lysine chloromethylketone hydrochloride
• N-alpha-p-Tosyl-L-lysine chloromethyl ketone hydrochloride
• EINECS 224-199-0
• p-Toluenesulfonamide, N-(5-amino-1-(chloroacetyl)pentyl)-, hydrochloride, L-
• SR-01000076171-5
• NCGC00162359-04
• 1-Chloro-3-tosylamido-7-amino-2-hepta none hydrochloride
• 4272-74-6
• CS-0062851
• Benzenesulfonamide,N-[(1S)-5-amino-1-(2-chloroacetyl)pentyl]-4-methyl-
• Tos-Lys-chloromethylketone HCl
• Tox21_111280_1
• SR-01000076171-1
• (3S)-1-Chloro-3-tosylamido-7-amino-2-heptanone HCl
• F10889
• Nalpha-Tosyl-L-lysine chloromethyl ketone hydrochloride, >=99.0% (AT)
• N-alpha-(p-Toluenesulfonyl)-L-lysine chloromethyl ketone hydrochloride
• MFCD00065395
• Tox21_501180
• (S)-N-(5-Amino-1-(chloroacetyl)pentyl)-4-methylbenzenesulfonamide monohydrochloride
• DTXSID3045807
• MLS000859917
• (S)-N-(5-Amino-1-(chloroacetyl)pentyl)-p-toluenesulphonamide monohydrochloride
• DTXCID1025807
• p-N-(7-Amino-1-chloro-2-oxohept-3-yl)toluenesulphonamide
• A872832
• NSC 727366
• NCGC00261865-01
• Nalpha-Tosyl-L-lysine chloromethyl ketone hydrochloride
• T 7254
• N-[(3S)-7-amino-1-chloro-2-oxoheptan-3-yl]-4-methylbenzenesulfonamide;hydrochloride
• Tosyllysine chloromethylketone hydrochloride
• SR-01000076171
• EU-0101180
• YFCUZWYIPBUQBD-ZOWNYOTGSA-N
• DA-68217
• C14H21ClN2O3S hydrochloride
• 4238-41-9
• Nalpha-(p-Toluenesulfonyl)-DL-lysine chloromethyl ketone hydrochloride

• MDL： MFCD00065395
• Inchi： 1S/C14H21ClN2O3S.ClH/c1-11-5-7-12(8-6-11)21(19,20)17-13(14(18)10-15)4-2-3-9-16;/h5-8,13,17H,2-4,9-10,16H2,1H3;1H/t13-;/m0./s1
• InChI Key： YFCUZWYIPBUQBD-ZOWNYOTGSA-N
• SMILES： ClCC([C@H](CCCCN)NS(C1C=CC(C)=CC=1)(=O)=O)=O.Cl

Computed Properties

• Exact Mass: 368.07300
• Monoisotopic Mass: 368.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 414
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 89.2

Experimental Properties

• Color/Form: White to pink powder
• Melting Point: ~165 °C (dec.)
• Boiling Point: 509.8ºC at 760 mmHg
• Flash Point: 262.1ºC
• Solubility: H2O: 50 mg/mL
• PSA: 97.64000
• LogP: 4.55280
• Solubility: 水溶性
• Optical Activity: [α]20/D −7.8±0.5°, c = 2% in H2O

N-alpha-Tosyl-L-lysine chloromethyl ketone hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• RTECS：XT5160000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-alpha-Tosyl-L-lysine chloromethyl ketone hydrochloride

Comprehensive Guide to N-alpha-Tosyl-L-lysine chloromethyl ketone hydrochloride (CAS No. 4272-74-6): Applications and Research Insights

N-alpha-Tosyl-L-lysine chloromethyl ketone hydrochloride (CAS No. 4272-74-6), often abbreviated as TLCK, is a specialized biochemical reagent widely utilized in proteomics and enzyme inhibition studies. This compound belongs to the class of lysine-derived chloromethyl ketones, which are pivotal in understanding serine protease mechanisms. Researchers frequently search for "TLCK inhibitor" or "CAS 4272-74-6 applications" to explore its role in cell signaling pathways and protein degradation studies. Its unique structure enables irreversible binding to active sites, making it a cornerstone in enzyme kinetics research.

In recent years, the demand for TLCK has surged due to its relevance in cancer research and neurodegenerative disease models. Studies highlight its ability to modulate apoptosis-related proteases, aligning with trending topics like "targeted therapy for tumors" and "enzyme inhibitors in Alzheimer's." The compound's hydrochloride salt form (CAS 4272-74-6) enhances solubility, a feature often queried as "TLCK solubility in PBS" in scientific forums. This property is critical for in vitro assays and high-throughput screening workflows.

The mechanism of N-alpha-Tosyl-L-lysine chloromethyl ketone involves selective alkylation of histidine residues in enzymes like trypsin and plasmin. This specificity answers common search queries such as "how does TLCK inhibit trypsin" and "TLCK vs. TPCK specificity." Its applications extend to virology research, where it’s investigated for disrupting viral protease activity—a hotspot since the COVID-19 pandemic revived interest in "protease inhibitors as antivirals."

From a technical perspective, CAS 4272-74-6 is characterized by its white crystalline powder form and stability under recommended storage conditions (-20°C). Lab protocols often include questions like "TLCK reconstitution protocol" or "half-life of TLCK in solution," emphasizing practical handling concerns. Quality control typically involves HPLC purity analysis, ensuring batch consistency for reproducible results in kinetic assays.

Emerging trends also link TLCK to autophagy studies and CRISPR-Cas9 gene editing validations, where protease inhibition controls are essential. Searches for "TLCK in cell culture" or "optimizing TLCK concentration" reflect its expanding utility. Notably, its non-cell-permeable nature makes it ideal for extracellular protease targeting, a feature highlighted in recent publications on tumor microenvironment modulation.

In summary, N-alpha-Tosyl-L-lysine chloromethyl ketone hydrochloride (CAS 4272-74-6) remains indispensable in contemporary biochemistry. Its multifaceted roles—from basic enzyme research to therapeutic development—ensure sustained academic and industrial interest. As proteomics advances, this compound will continue addressing critical questions in precision medicine and mechanistic biology.